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Compound of Interest

Compound Name: Lithium methoxide

Cat. No.: B1662080 Get Quote

This guide provides an in-depth overview of lithium methoxide (LiOCH₃), a pivotal reagent in

organic synthesis. Tailored for researchers, scientists, and professionals in drug development,

this document details its chemical properties, synthesis protocols, and significant applications,

with a focus on its role as a strong base and catalyst.

Core Chemical and Physical Properties
Lithium methoxide is a white, crystalline solid, though it is often handled as a solution in

methanol, typically around 10%. It is the lithium salt of methanol and is known for its strong

basicity. Unlike heavier alkali metal alkoxides, the lithium-oxygen bond in lithium methoxide
exhibits a more significant covalent character.

Quantitative data for lithium methoxide is summarized in the table below for quick reference.

Property Value

CAS Number 865-34-9

Molecular Formula CH₃LiO

Molecular Weight 37.97 g/mol

Experimental Protocols: Synthesis of Lithium
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The industrial production and laboratory preparation of lithium methoxide are primarily

achieved through the direct reaction of lithium metal with anhydrous methanol. This exothermic

reaction necessitates careful temperature control and an inert atmosphere to ensure safety and

purity.

Objective:
To synthesize lithium methoxide from lithium metal and methanol.

Materials:
Lithium metal (freshly cut)

Anhydrous methanol (CH₃OH)

Toluene (optional, for solution preparation)

Reaction flask equipped with a condenser and nitrogen inlet

Cooling bath

Procedure:
Under an inert nitrogen atmosphere, place anhydrous methanol in the reaction flask.

Begin cooling the flask using a cooling bath.

Carefully and in small portions, add freshly cut lithium metal to the stirred methanol.[1][2] The

reaction is exothermic and will generate hydrogen gas.

Reaction: 2Li + 2CH₃OH → 2LiOCH₃ + H₂↑

Maintain the inert atmosphere and continue stirring until all the lithium metal has reacted and

the evolution of hydrogen gas has ceased.[2][3]

The resulting solution is lithium methoxide in methanol. If a solid is desired, the excess

methanol can be removed under reduced pressure.[3] For preparing a standardized solution

(e.g., 0.1 M), the resulting solution can be diluted with sufficient toluene or methanol to the

desired volume.[1]
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Safety Precautions:
Lithium metal is highly reactive and flammable; handle with care.

The reaction generates flammable hydrogen gas and should be conducted in a well-

ventilated fume hood.

Anhydrous conditions are crucial as lithium methoxide reacts with water.

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[2]

Key Application: Transesterification Catalyst
Lithium methoxide serves as an effective catalyst in transesterification reactions, a key

process in the production of biodiesel.[4] It facilitates the conversion of triglycerides (found in

vegetable oils and animal fats) into fatty acid methyl esters (FAME), the primary component of

biodiesel.

The diagram below illustrates the general workflow for a lithium methoxide-catalyzed

transesterification process.
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Caption: Workflow for Biodiesel Production via Transesterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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